4-Cyclopropyl-3,4-dihydro-2H-benzo[1,4]oxazine

• Molecular Formula: C11H13NO
• Molecular Weight: 175.23 g/mol
• IUPAC Name: 4-cyclopropyl-2,3-dihydro-1,4-benzoxazine
• InChI: InChI=1S/C11H13NO/c1-2-4-11-10(3-1)12(7-8-13-11)9-5-6-9/h1-4,9H,5-8H2
• InChI Key: IOWJJTQJQOATPR-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2CCOC3=CC=CC=C32

Description

4-Cyclopropyl-3,4-dihydro-2H-benzo[1,4]oxazine is a useful research compound. Its molecular formula is C11H13NO and its molecular weight is 175.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a stirred solution of 3,4-dihydro-2H-benzo[1,4]oxazine (5 g, 37.0 mmol) in DMF (20 mL) was added potassium tert-butoxide (6.22 g, 55.55 mmol) at 0° C. After stirring for 5 min, bromo-cyclopropane (4.44 mL, 55.55 mmol) was added and the reaction mixture was stirred for another 4 h at room temperature. The reaction was quenched by addition of water and extracted with ethyl acetate (50×2 mL). The organic layer was washed with water (20 mL), concentrated and purified by silica gel column chromatography to furnish 4-Cyclopropyl-3,4-dihydro-2H-benzo[1,4]oxazine (4.42 g).